5-(4-methoxyphenyl)-N-(2-phenylethyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide

• Molecular Formula: C23H23F3N4O2
• Molecular Weight: 444.4 g/mol
• IUPAC Name: 5-(4-methoxyphenyl)-N-(2-phenylethyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C23H23F3N4O2/c1-32-17-9-7-16(8-10-17)18-13-20(23(24,25)26)30-21(28-18)14-19(29-30)22(31)27-12-11-15-5-3-2-4-6-15/h2-10,14,18,20,28H,11-13H2,1H3,(H,27,31)
• InChI Key: AOKRQZLDJMOVIE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC(N3C(=CC(=N3)C(=O)NCCC4=CC=CC=C4)N2)C(F)(F)F

Description

5-(4-methoxyphenyl)-N-(2-phenylethyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide is a complex organic compound with a unique structure that includes a trifluoromethyl group, a methoxyphenyl group, and a tetrahydropyrazolo[1,5-a]pyrimidine core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-methoxyphenyl)-N-(2-phenylethyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide typically involves multiple steps, starting from readily available precursors. The key steps include the formation of the pyrazolo[1,5-a]pyrimidine core, introduction of the trifluoromethyl group, and subsequent functionalization with the methoxyphenyl and phenylethyl groups. Common reagents used in these reactions include trifluoromethylating agents, such as trifluoromethyl iodide, and various catalysts to facilitate the formation of the core structure.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors for certain steps, as well as the development of more efficient catalysts and reaction conditions to streamline the process.

Chemical Reactions Analysis

Types of Reactions

5-(4-methoxyphenyl)-N-(2-phenylethyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of certain atoms within the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as hydrogen peroxide or potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while substitution reactions could introduce new functional groups at specific positions on the molecule.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules, particularly those with trifluoromethyl groups, which are valuable in medicinal chemistry.

Biology: Its unique structure may allow it to interact with biological targets in novel ways, making it a candidate for drug discovery and development.

Medicine: The compound could be investigated for its potential therapeutic effects, particularly if it exhibits activity against specific biological pathways or targets.

Industry: Its properties might make it useful in the development of new materials or as a component in various industrial processes.

Mechanism of Action

The mechanism of action of 5-(4-methoxyphenyl)-N-(2-phenylethyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide would depend on its specific interactions with molecular targets. These could include binding to enzymes, receptors, or other proteins, thereby modulating their activity. The trifluoromethyl group, in particular, can enhance the compound’s binding affinity and metabolic stability, making it a potent modulator of biological pathways.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 5-(4-methoxyphenyl)-N-(2-phenylethyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide include other pyrazolo[1,5-a]pyrimidine derivatives with different substituents. These might include compounds with variations in the phenyl, methoxy, or trifluoromethyl groups.

Uniqueness

What sets this compound apart is the specific combination of substituents, which can confer unique properties such as enhanced binding affinity, metabolic stability, and specific biological activity. The presence of the trifluoromethyl group, in particular, is a distinguishing feature that can significantly impact the compound’s behavior in biological systems.